Cas no 944-73-0 (1,3-Dimethyluric acid)

1,3-Dimethyluric acid is a methylated derivative of uric acid, characterized by the substitution of methyl groups at the 1 and 3 positions of the xanthine core. This compound is of interest in biochemical and pharmacological research due to its role as a metabolite of caffeine and related methylxanthines. It exhibits distinct physicochemical properties, including solubility and stability, which make it suitable for analytical reference standards and metabolic studies. Its structural specificity allows for precise investigations into purine metabolism pathways and enzymatic interactions. The compound is typically synthesized under controlled conditions to ensure high purity, making it reliable for research applications requiring consistent performance.

1,3-Dimethyluric acid structure

Product Name:1,3-Dimethyluric acid

CAS No:944-73-0

MF:C₇H₈N₄O₃

MW:196.163420677185

MDL:MFCD00009740

CID:803899

PubChem ID:24893719

Update Time:2025-06-28

1,3-Dimethyluric acid Chemical and Physical Properties

Names and Identifiers

- 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-1,3-dimethyl-
- 1,3-Dimethyluric acid
- 1,3-Dimethyl-7,9-dihydro-3H-purine-2,6,8-trione
- 1,3-Dimethyl-2,6,8-trihydroxypurine
- 7,9-Dihydro-1,3-dimethyl-1H-purine-2,6,8(3H)-trione
- Ba 2751
- NSC 95854
- Oxytheophylline
- 1,3-Dimethylurate
- 1,3-diMethyl-1H-purine-2,6,8(3H,7H,9H)-trione
- 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-1,3-dimethyl-
- Uric acid, 1,3-dimethyl-
- MLS002695335
- C222JTI9I3
- 1,3-dimethyl-7,9-dihydropurine-2,6,8-trione
- Uric acid, 1,3-dimethyl- (6CI,7CI,8CI)
- 1,3-dimethyl-2,3,6,7,8,9-hexahy
- 7,9-Dihydro-1,3-dimethyl-1H-purine-2,6,8(3H)-trione (ACI)
- Uric acid, 1,3-dimethyl- (6CI, 7CI, 8CI)
- AKOS015913314
- AS-57517
- 8-hydroxy-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
- PD099473
- SCHEMBL438597
- NCIOpen2_001690
- HY-W014993
- THEOPHYLLINE MONOHYDRATE IMPURITY E [EP IMPURITY]
- 1,3-dimethyl-2,3,6,7,8,9-hexahydro-1H-purine-2,6,8-trione
- 944-73-0
- Oprea1_454522
- AG-690/33356063
- AKOS000296800
- Uric acid, 1,3-dimethyl- (VAN)
- NSC-95854
- MFCD00009740
- BRN 0193698
- CHEMBL795
- EINECS 213-410-1
- 7,9-Dihydro-1,3-dimethyl-1H-purine-2,6,8(3H)-trione; 1,3-Dimethyl Uric Acid;
- NSC95854
- 1ST2625
- 1173019-16-3
- purine-2,6,8(1H,3H,7H)-trione, 1,3-dimethyl-
- 1,3-DMUA
- 1,3-Dimethyl-7,9-dihydro-1H-purine-2,6,8(3H)-trione
- CS-W015709
- 1,3-Dimethyl-7,9-dihydro-1H-purine-2,6,8(3H)-trione #
- CHEBI:68447
- Q27136946
- DIMETHYL URIC ACID [USP IMPURITY]
- SMR001561241
- 4-26-00-02622 (Beilstein Handbook Reference)
- DB-079903
- DTXSID50241466
- THEOPHYLLINE IMPURITY E [EP IMPURITY]
- UNII-C222JTI9I3
- 1H-Purine-2,8(3H)-trione, 7,9-dihydro-1,3-dimethyl-
- Uric acid,3-dimethyl-
- NCGC00246904-01
- W-204108
- N12593
- NS00014637
- BA-2751
- 1,3-Dimethyluric Acid-13C4,15N3
- MDL： MFCD00009740
- Inchi： 1S/C7H8N4O3/c1-10-4-3(8-6(13)9-4)5(12)11(2)7(10)14/h1-2H3,(H2,8,9,13)
- InChI Key： OTSBKHHWSQYEHK-UHFFFAOYSA-N
- SMILES： O=C1NC2=C(C(N(C)C(N2C)=O)=O)N1
- BRN： 0193698

Computed Properties

Exact Mass: 196.06000
Monoisotopic Mass: 196.06
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 81.8
Surface Charge: 0
Tautomer Count: 7

Experimental Properties

Color/Form: Not determined
Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: ≥300 °C (lit.)
Boiling Point: 520.2°C at 760 mmHg
Flash Point: 268.4ºC
Refractive Index: 1.6700 (estimate)
Solubility: Very slightly soluble (0.16 g/l) (25 º C),
PSA: 92.65000
LogP: -1.74640
Solubility: Not determined

1,3-Dimethyluric acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Safety Instruction： S24/25
RTECS：UP0783700
Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month

1,3-Dimethyluric acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dimethyluric acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449040713-5g	1,3-Dimethyl-1H-purine-2,6,8(3H,7H,9H)-trione	944-73-0	95%	5g	$811.20	2023-08-31
ChemScence	CS-W015709-250mg	1,3-Dimethyluric acid	944-73-0	98.35%	250mg	$61.0	2022-04-26
ChemScence	CS-W015709-1g	1,3-Dimethyluric acid	944-73-0	98.35%	1g	$184.0	2022-04-26
ChemScence	CS-W015709-5g	1,3-Dimethyluric acid	944-73-0	98.35%	5g	$780.0	2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021597-250mg	1,3-Dimethyluric acid	944-73-0	98%	250mg	￥267	2024-07-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-GI205-50mg	1,3-Dimethyluric acid	944-73-0	98%	50mg	￥210.0	2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-GI205-100mg	1,3-Dimethyluric acid	944-73-0	98%	100mg	￥364.0	2022-07-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D808390-250mg	1,3-Dimethyluric acid	944-73-0	98%	250mg	￥568.00	2022-10-10
Chemenu	CM138760-5g	1,3-Dimethyl-1H-purine-2,6,8(3H,7H,9H)-trione	944-73-0	95%	5g	$729	2021-08-05
TRC	D479735-100mg	1,3-Dimethyluric Acid	944-73-0		100mg	$ 97.00	2023-09-07

1,3-Dimethyluric acid Production Method

Production Method 1

944-73-0

Reaction Conditions

1.1 Catalysts: Sodium methoxide Solvents: Methanol , Water ; 15 h, rt → reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2.5 - 3, rt

Reference

: Synthesis method of 1,3-dimethyluric acid for production of fiber treatment agent and synthesis of 1,3,7,9-tetramethyluric acid and nifekalant hydrochloride

, China, , ,

Production Method 2

6632-68-4

298-12-4

944-73-0

Reaction Conditions

1.1 Solvents: Formic acid ; 15 - 20 min, 50 °C

Reference

: Reaction of 5-Nitroso-6-Aminouracils with Glyoxylic Acid - A Simple Synthetic Pathway to Uric Acid Derivatives

Azev, Yu. A.; Ermakova, O. S.; Berseneva, V. S., Chemistry of Natural Compounds, 2017, 53(3), 603-604

Production Method 3

58-55-9

944-73-0

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Catalysts: Sulfuric acid Solvents: Water
1.2 Reagents: Perchloric acid , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water

Reference

: Bronsted acid catalysis in the oxidation of purine based alkaloids by Mn(VII) in aqueous acetonitrile and sodium fluoride medium: a kinetic approach

Reddy, A. ramakrishna; Muddam, Bhooshan; Rao, A. sambashiva; Rajanna, K. c.; Reddy, A. panasa; et al, Asian Journal of Chemistry, 2021, 33(5), 1051-1057

Production Method 4

944-73-0

Reaction Conditions

Reference

: Gas chromatographic-mass spectrometric quantitation of tri-, di- and monomethylxanthines and uric acids from hepatocyte incubation media

Benchekroun, Y.; Desage, M.; Ribon, B.; Brazier, J. L., Journal of Chromatography, 1990, 532(2), 261-75

Production Method 5

944-73-0

Reaction Conditions

Reference

: Hydrolysis of 8-bromotheophylline by acetic anhydride in the presence of potassium fluoride

Bobkov, V. N.; Zvolinskaya, T. V.; Kuz'menko, I. I., Khimiya Geterotsiklicheskikh Soedinenii, 1991, (5),

Production Method 6

58-55-9

944-73-0

Reaction Conditions

1.1 Reagents: Glucose Solvents: Water

Reference

: Highly efficient C-8 oxidation of substituted xanthines with substitution at the 1-, 3-, and 7- positions using biocatalysts

Madyastha, K. M.; Sridhar, G. R., Journal of the Chemical Society, 1999, (6), 677-680

Production Method 7

5440-00-6

944-73-0

Reaction Conditions

1.1 Reagents: Triethylamine , 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ; 10 - 20 h, 60 °C

Reference

: Process for preparation of 1,3,7,9-tetramethyl uric acid

, China, , ,

Production Method 8

57-13-6

5440-00-6

944-73-0

Reaction Conditions

1.1 Solvents: Ethylene glycol ; rt → 180 °C; 3 - 8 h, 150 - 180 °C; 180 °C → 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 3.5

Reference

: One-step synthesis method of 1,3-dimethyl uric acid for producing fiber treatment agent

, China, , ,

Production Method 9

58-55-9

944-73-0

Reaction Conditions

1.1 Reagents: Potassium peroxydiphosphate Catalysts: Polyethylene glycol Solvents: Acetonitrile ; 160 s

Reference

: Polyethylene glycols (PEG) and micelles as efficient catalysts for the oxidation of xanthine derivatives under conventional and non-conventional conditions

Shylaja, Somannagari; Ramesh, Kola; Reddy, Pochampally Giridhar; Rajanna, Kamatala Chinna; Saiprakash, Pondichery Kuppuswamy, International Journal of Organic Chemistry, 2011, 1(4), 148-157

Production Method 10

72944-43-5

944-73-0

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride

Reference

: Synthesis of dehydro-1,3-dimethyluric acid

Palkovic, A.; Poje, M., Tetrahedron Letters, 1990, 31(42), 6101-2

Production Method 11

299421-58-2

944-73-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Hydrochloric acid

Reference

: Reactions of theophyllines. Chemical conversions of 8-aminotheophyllinates

Kuz'menko, I. I.; Zvolinskaya, T. V., Chemistry of Heterocyclic Compounds (New York)(Translation of Khimiya Geterotsiklicheskikh Soedinenii), 2001, 36(8), 963-970

Production Method 12

49810-21-1

944-73-0

Reaction Conditions

Reference

: Product class 17: purines

Seela, F.; Ramzaeva, N.; Rosemeyer, H., Science of Synthesis, 2004, 16, 945-1108

Production Method 13

62432-68-2

944-73-0

Reaction Conditions

Reference

: Studies on pyrimido-1,4-diazepine derivatives. I. Reaction of 5,6-diamino-1,3-dimethyluracil with ethyl β-ketocarboxylate

Fukushima, Seigo; Ueno, Akira; Noro, Kazuko; Noro, Tadataka; Morinaga, Kunio; et al, Yakugaku Zasshi, 1976, 96(12), 1453-7

Production Method 14

944-73-0

Reaction Conditions

Reference

: Reaction of 6-amino- and 6-hydrazinopyrimidines with diethyl azodicarboxylate. New method for C-5 functionalization of pyrimidines

Taylor, Edward C.; Sowinski, Frank, Journal of Organic Chemistry, 1974, 39(7), 907-10

Production Method 15

944-73-0

Reaction Conditions

Reference

: Pteridines. LIX. Synthesis of 7-amino-, 7-hydroxy-, and 7-methoxylumazine 5-oxides and a new pteridine .far. purine transformation

Hutzenlaub, Wolfgang; Yamamoto, Hiroshi; Barlin, Gordon B.; Pfleiderer, Wolfgang, Chemische Berichte, 1973, 106(10), 3203-15

Production Method 16

944-73-0

Reaction Conditions

Reference

: New pteridine .far. purine transformation

Hutzenlaub, W.; Barlin, G. B.; Pfleiderer, W., Angewandte Chemie, 1969, 8(8),

Production Method 17

944-73-0

Reaction Conditions

Reference

: A new method for C-5 functionalization of pyrimidines. New routes to azapteridines and purines. Synthesis of fervenulin

Taylor, Edward C.; Sowinski, Frank, Journal of the American Chemical Society, 1968, 90(5), 1374-5

1,3-Dimethyluric acid Raw materials

1,3-Dimethyluric acid Preparation Products

1,3-Dimethyluric acid (944-73-0)

1,3-Dimethyluric acid Suppliers

Amadis Chemical Company Limited

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(CAS:944-73-0)1,3-Dimethyluric acid

Order Number:A859408

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:18

Price ($):358.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:944-73-0)1,3-Dimethyluricacid

Order Number:LE18006

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:17

Price ($):discuss personally

Email:18501500038@163.com

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:944-73-0)1,3-Dimethyluric acid

Purity:99%

Quantity:5g

Price ($):358.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:944-73-0)1,3-Dimethyluricacid

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Cas no 944-73-0 (1,3-Dimethyluric acid)

1,3-Dimethyluric acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,3-Dimethyluric acid Security Information

1,3-Dimethyluric acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,3-Dimethyluric acid Pricemore >>

1,3-Dimethyluric acid Production Method

Production Method 1

Production Method 2

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Production Method 15

Production Method 16

Production Method 17

1,3-Dimethyluric acid Raw materials

1,3-Dimethyluric acid Preparation Products

1,3-Dimethyluric acid Suppliers

1,3-Dimethyluric acid Related Literature

Related Categories

944-73-0 (1,3-Dimethyluric acid) Related Products